Cas no 1461713-49-4 (2-1-(benzylsulfanyl)cyclopentylacetonitrile)

• Product Name: 2-1-(benzylsulfanyl)cyclopentylacetonitrile
• CAS No: 1461713-49-4
• MF: C₁₄H₁₇NS
• MW: 231.35648226738
• CID: 5577315
• PubChem ID: 75454459
• Update Time: 2025-10-29

2-1-(benzylsulfanyl)cyclopentylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-(benzylsulfanyl)cyclopentyl]acetonitrile
• Cyclopentaneacetonitrile, 1-[(phenylmethyl)thio]-
• 2-1-(benzylsulfanyl)cyclopentylacetonitrile

• Inchi： 1S/C14H17NS/c15-11-10-14(8-4-5-9-14)16-12-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-10,12H2
• InChI Key： WOLKPGOJUKLJGS-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2)(CC#N)CCCC1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 387.5±15.0 °C at 760 mmHg
• Flash Point: 188.1±20.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-1-(benzylsulfanyl)cyclopentylacetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-1-(benzylsulfanyl)cyclopentylacetonitrile

Professional Introduction to 2-1-(benzylsulfanylcyclopentylacetonitrile) with CAS No. 1461713-49-4

2-1-(benzylsulfanylcyclopentylacetonitrile), identified by the Chemical Abstracts Service Number (CAS No. 1461713-49-4), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a nitrile group and a benzylsulfanyl substituent, which together contribute to its unique chemical properties and potential biological activities. The cyclopentyl moiety further enhances its structural complexity, making it a promising candidate for further investigation in drug discovery and development.

The benzylsulfanyl group in 2-1-(benzylsulfanylcyclopentylacetonitrile) is known for its ability to interact with various biological targets, including enzymes and receptors, due to its sulfur-containing structure. This feature has led to its exploration in the design of bioactive molecules aimed at modulating physiological processes. The nitrile group, on the other hand, is a versatile functional moiety that can participate in various chemical reactions, such as hydrolysis and reduction, which are crucial for the synthesis of more complex derivatives.

In recent years, there has been a growing interest in the development of novel compounds that incorporate both sulfanyl and nitrile functionalities. These combinations have shown promise in several areas of research, including the synthesis of protease inhibitors, which are essential for treating various diseases such as cancer and inflammation. The cyclopentyl ring in 2-1-(benzylsulfanylcyclopentylacetonitrile) adds an additional layer of conformational flexibility, which can be exploited to optimize binding interactions with biological targets.

One of the most compelling aspects of 2-1-(benzylsulfanylcyclopentylacetonitrile) is its potential application in the synthesis of small-molecule drugs. The presence of both the benzylsulfanyl and nitrile groups provides multiple sites for chemical modification, allowing researchers to tailor the compound's properties for specific therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anti-cancer effects, highlighting its significance in medicinal chemistry.

The structural features of 2-1-(benzylsulfanylcyclopentylacetonitrile) also make it an attractive scaffold for developing new drug candidates. The combination of a cyclopentane ring with functional groups such as the nitrile and benzylsulfanyl moieties can lead to compounds with enhanced pharmacokinetic profiles. This is particularly important for drug development, where factors such as solubility, bioavailability, and metabolic stability play critical roles in determining a drug's efficacy.

In academic research, 2-1-(benzylsulfanylcyclopentylacetonitrile) has been used as a building block for more complex molecules. Its versatility allows chemists to explore various synthetic pathways, leading to the discovery of new derivatives with improved biological activity. For example, researchers have synthesized analogues of this compound that exhibit potent inhibitory effects on certain enzymes implicated in diseases like Alzheimer's and Parkinson's.

The pharmaceutical industry has also shown interest in 2-1-(benzylsulfanylcyclopentylacetonitrile) due to its potential therapeutic applications. Several companies have patented compounds derived from this molecule, indicating its commercial viability. The growing body of research on this compound suggests that it could play a significant role in future drug development efforts.

The synthesis of 2-1-(benzylsulfanylcyclopentylacetonitrile) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to improve the efficiency of these processes. These methods not only enhance the scalability of production but also allow for the introduction of additional functional groups into the molecule.

The biological evaluation of 2-1-(benzylsulfanylcyclopentylacetonitrile) has revealed several interesting properties that make it a valuable tool in drug discovery. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. These interactions suggest potential therapeutic applications in areas such as oncology and immunology.

The safety profile of 2-1-(benzylsulfanylcyclopentylacetonitrile) is another critical aspect that has been studied extensively. Preclinical toxicology studies have shown that this compound is well-tolerated at relevant doses, making it a promising candidate for further development into a drug candidate. However, additional studies are needed to fully understand its long-term safety and efficacy.

In conclusion, 2-1-(benzylsulfanylcyclopentylacetonitrile) with CAS No. 1461713-49-4 is a multifunctional organic compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.